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Introduction

Benzyl propionate (CAS No. 122-63-4) is an ester widely utilized in the fragrance industry for
its pleasant aromatic profile.[1][2] Chemically, it is the product of the esterification of benzyl
alcohol and propionic acid.[3][4] Its characteristic sweet, fruity, and floral scent makes it a
versatile ingredient in a variety of consumer products, including perfumes, cosmetics, soaps,
and detergents.[2][5][6] This document provides detailed application notes and experimental
protocols for the analysis and safety assessment of benzyl propionate as a fragrance
ingredient.

Physicochemical and Olfactory Properties

Accurate characterization of benzyl propionate’'s properties is essential for its effective and
safe use in formulations.

Physicochemical Data

The following table summarizes the key physicochemical properties of benzyl propionate:
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Property Value Source(s)
Molecular Formula C10H1202 [31[7]
Molecular Weight 164.20 g/mol [31[7]
Appearance Colorless liquid [51[8]
Boiling Point 222 °C 315171181
Density 1.03 g/mL at 25 °C [71[8]
Vapor Pressure 0.105 mmHg at 25 °C [5]

logP 2.14 - 2.46 [5][]

Soluble in alcohol and ether;

Solubility insoluble in water and glycerol.  [8]
[8]
Flash Point 96 -101°C [31[5]

Olfactory Profile

Benzyl propionate is characterized by a complex and pleasant aroma. Its scent profile is
described as:

o Primary Notes: Fruity, sweet, floral (specifically jasmine-like).[6][10][11]
o Secondary Nuances: Apple, apricot, banana, pear, pineapple, and grape.[6][8]

Givaudan describes its scent as a floral jasmine note that is distinctly more fruity than benzyl
acetate.[10] This combination of floral and fruity characteristics makes it a valuable component
for creating a wide range of fragrance experiences.[3][4][6]

Applications and Recommended Usage Levels

Benzyl propionate is used to impart fruity and floral notes in a variety of products.[4][6]

According to European Union regulations, fragrance allergens, which can include benzyl
propionate under certain conditions, must be declared on the label if their concentration
exceeds 0.001% in leave-on products and 0.01% in rinse-off products.[12] While specific
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maximum concentration limits for benzyl propionate are not detailed in the provided search
results, a safety assessment for benzyl salicylate by the Scientific Committee on Consumer
Safety (SCCS) provides a framework for how such limits are established for fragrance
ingredients. For benzyl salicylate, maximum use concentrations vary by product type, for
instance, up to 4% in hydroalcoholic-based fragrances and 0.7% in leave-on body products.
[13]

Experimental Protocols

Quality Control: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis

GC-MS is a standard method for the identification and quantification of fragrance compounds in
cosmetic products.[14]

Objective: To determine the purity of benzyl propionate and its concentration in a finished
product.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column (e.g., DB-5 or equivalent)[15]

e Helium (carrier gas)

o Benzyl propionate standard

 Internal standard (e.g., 1,4-dibromobenzene)[16]

e Methanol (analytical grade)

o Methyl tert-butyl ether (MTBE)

e Anhydrous sodium sulfate

o Sample of cosmetic product
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Sample Preparation (Liquid-Liquid Extraction):[17]

Weigh 0.5 g of the cosmetic sample into a 50 mL centrifuge tube.
e Add 5 mL of deionized water and 5 mL of MTBE.
e Mix thoroughly for 30 minutes.

e Add 5 g of anhydrous sodium sulfate to remove water and centrifuge for 30 minutes at 3000
g.

e Collect the supernatant (MTBE layer).
e Add a known concentration of the internal standard.
e Dilute with MTBE to the desired concentration for GC-MS analysis.

GC-MS Parameters:

Injection Mode: Splitless[13]

e Oven Program: 60°C, ramp to 246°C at 3°C/min[15]
o Carrier Gas: Helium

« lonization Mode: Electron lonization (EI)

» Mass Spectrometer: Scan mode for identification, Selected lon Monitoring (SIM) mode for
quantification.

Data Analysis:

 Identify benzyl propionate by comparing its mass spectrum and retention time with that of a
certified standard.

¢ Quantify the concentration of benzyl propionate by comparing the peak area ratio of the
analyte to the internal standard against a calibration curve.
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Workflow for GC-MS analysis of benzyl propionate.

Safety Assessment: Human Repeated Insult Patch Test
(HRIPT)

The HRIPT is a standard method to assess the skin sensitization potential of a substance.[2][7]
[8][18][19]

Objective: To determine if benzyl propionate induces skin sensitization under exaggerated
exposure conditions.

Methodology Overview: The test consists of two phases: an induction phase and a challenge
phase, separated by a rest period.[7][8][19]

Induction Phase:

o Prepare the test substance (benzyl propionate) at the desired concentration in a suitable
vehicle (e.g., 75% diethyl phthalate/25% ethanol).[19]

o Apply the substance to a small patch and affix it to the back of human volunteers for 24
hours.[7][8][19]

o After 24 hours, remove the patch. Allow a 24-hour rest period.[7][8][19]
o Repeat this procedure nine times over a three-week period.[7][8][19]
o Evaluate the skin for any signs of irritation after each application.

Rest Period: A two-week rest period follows the induction phase.[7][8][19]
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Challenge Phase:

o Apply a new patch with the test substance to a naive skin site (a site not previously
exposed).[7][8][19]

e Remove the patch after 24 hours.
e Score the skin reaction at 24, 48, and 72 hours after patch application.[19]
o A dermatologist should be present for the 72-hour reading.[19]

Interpretation: A reaction at the challenge site that is more significant than any irritation
observed during the induction phase may be indicative of skin sensitization.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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